Cas no 1264042-88-7 (1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1264042-88-7
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 4692279
• Update Time: 2025-11-01

1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C22H18N2O3/c25-22(26)20-15-21(16-7-3-1-4-8-16)24(23-20)17-11-13-19(14-12-17)27-18-9-5-2-6-10-18/h1-14,21H,15H2,(H,25,26)
• InChI Key： UWOKOEMYGMPTBX-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2C=CC=CC=2)N(C2C=CC(=CC=2)OC2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Topological Polar Surface Area: 62.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 556.5±60.0 °C at 760 mmHg
• Flash Point: 290.3±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

Professional Introduction to Compound with CAS No 1264042-88-7 and Product Name: 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

The compound identified by the CAS number 1264042-88-7 and the product name 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of phenoxy and phenyl substituents, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel drugs. Pyrazole scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The specific arrangement of functional groups in 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid suggests potential applications in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies. The carboxylic acid moiety at the 3-position provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Studies have demonstrated that pyrazole derivatives can interact with target proteins and enzymes in ways that alter cellular function. The phenoxy and phenyl groups in 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid are particularly noteworthy, as they can influence both hydrophobic interactions and electronic distributions within biological systems. This has led to investigations into its potential role as a scaffold for drug discovery.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools. These methodologies allow researchers to rapidly assess the binding affinity and metabolic stability of candidate compounds. The structural features of 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid make it an attractive candidate for such studies. Its rigid pyrazole core provides a stable framework for interactions with biological targets, while the substituents offer opportunities for fine-tuning pharmacokinetic profiles.

Current research is exploring the pharmacological potential of this compound in several therapeutic areas. For instance, studies have indicated that pyrazole derivatives can exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The presence of both phenoxy and phenyl groups in 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid may enhance its ability to interact with inflammatory mediators, making it a promising candidate for treating chronic inflammatory diseases.

Additionally, this compound has shown promise in anti-cancer research. Pyrazole derivatives have been reported to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways. The structural versatility of 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid allows for modifications that could improve its selectivity against tumor cells while minimizing side effects on healthy tissues.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization at the 3-position with a carboxylic acid group. The introduction of phenoxy and phenyl substituents requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making it feasible to produce complex molecules like 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid on a larger scale.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability, and metabolic clearance are critical determinants of its therapeutic efficacy. Computational studies have been employed to predict how 1-(4-Phenoxyphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole -3-carboxylic acid will behave within biological systems. These simulations provide valuable insights into potential drug-drug interactions and dosing regimens.

In conclusion, 1-(4 -Phenoxyphenyl) - 5 - phenyl - 4 , 5 - dihydro - 1 H - pyrazole - 3 - carboxylic acid (CAS No: 1264042 -88 -7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand，this compound will undoubtedly play a crucial role in shaping the future of drug discovery.